Cas no 478063-13-7 (1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME)
1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME Chemical and Physical Properties
Names and Identifiers
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- 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME
- (E)-[(3,4-dichlorophenyl)methoxy](1-{3-methyl-5-thia-2,7-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(12),3,6,8,10-pentaen-4-yl}ethylidene)amine
- Ethanone, 1-(3-methylthiazolo[3,2-a]benzimidazol-2-yl)-, O-[(3,4-dichlorophenyl)methyl]oxime
- (E)-N-[(3,4-dichlorophenyl)methoxy]-1-(1-methyl-[1,3]thiazolo[3,2-a]benzimidazol-2-yl)ethanimine
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- Inchi: 1S/C19H15Cl2N3OS/c1-11(23-25-10-13-7-8-14(20)15(21)9-13)18-12(2)24-17-6-4-3-5-16(17)22-19(24)26-18/h3-9H,10H2,1-2H3/b23-11+
- InChI Key: VVBKESQNPHWIPQ-FOKLQQMPSA-N
- SMILES: ClC1=C(C=CC(=C1)CO/N=C(\C)/C1=C(C)N2C(=NC3C=CC=CC2=3)S1)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 537
- XLogP3: 6.2
- Topological Polar Surface Area: 67.1
1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 6P-400S-1MG |
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(3,4-dichlorobenzyl)oxime |
478063-13-7 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 6P-400S-5MG |
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(3,4-dichlorobenzyl)oxime |
478063-13-7 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 6P-400S-10MG |
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(3,4-dichlorobenzyl)oxime |
478063-13-7 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 6P-400S-50MG |
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(3,4-dichlorobenzyl)oxime |
478063-13-7 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 6P-400S-100MG |
1-(3-methyl[1,3]thiazolo[3,2-a][1,3]benzimidazol-2-yl)-1-ethanone O-(3,4-dichlorobenzyl)oxime |
478063-13-7 | >90% | 100mg |
£110.00 | 2025-02-09 |
1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME
Comprehensive Overview of 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME (CAS No. 478063-13-7)
1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME (CAS No. 478063-13-7) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and agrochemical research. This compound, characterized by its unique thiazolo[3,2-a]benzimidazole core, is often explored for its potential applications in drug discovery and crop protection. Researchers are particularly interested in its oxime derivative, which enhances its reactivity and biological activity.
The structural complexity of 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME makes it a subject of advanced synthetic studies. Its 3,4-dichlorobenzyl moiety is known to contribute to its stability and binding affinity, making it a candidate for targeting specific biological pathways. Recent studies have highlighted its potential in modulating enzyme activity, which aligns with the growing demand for precision medicine and sustainable agriculture solutions.
In the context of current trends, this compound is often discussed alongside AI-driven drug design and green chemistry. With the rise of computational tools like molecular docking and QSAR modeling, researchers are increasingly able to predict the behavior of such complex molecules. This has led to a surge in searches for "thiazolo benzimidazole derivatives" and "oxime-based agrochemicals", reflecting the compound's relevance in cutting-edge research.
From a synthetic perspective, the preparation of CAS No. 478063-13-7 involves multi-step reactions, including the formation of the thiazolo[3,2-a]benzimidazole ring and subsequent oximation. The process requires careful optimization to achieve high yields and purity, which is critical for its application in high-throughput screening assays. The compound's lipophilicity and electron-withdrawing groups further make it a valuable scaffold for derivatization.
Environmental and regulatory considerations are also paramount when working with such compounds. The 3,4-dichlorobenzyl group, while enhancing activity, necessitates thorough ecotoxicity assessments. This aligns with the broader industry shift toward biodegradable chemicals and low-residue formulations, topics frequently searched by professionals in the field.
In summary, 1-(3-METHYL[1,3]THIAZOLO[3,2-A][1,3]BENZIMIDAZOL-2-YL)-1-ETHANONE O-(3,4-DICHLOROBENZYL)OXIME represents a fascinating intersection of synthetic chemistry and applied science. Its potential in drug development and agrochemical innovation continues to drive research, making it a compound of enduring interest in both academic and industrial settings.
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